1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
Overview
Description
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (1CPDMPC) is an organic compound with a unique structure containing both cyclic and linear components. It is an important intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is a versatile compound that has been widely studied and used in scientific research due to its unique structure and properties.
Scientific Research Applications
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde has been widely used in scientific research due to its unique structure and properties. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in organic reactions and as a starting material for the synthesis of other compounds. Additionally, 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde has been studied in the context of drug delivery, drug metabolism, and drug discovery.
Mechanism of Action
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is an organic compound with a unique structure containing both cyclic and linear components. It is believed that the cyclic component of the molecule is responsible for its reactivity and its ability to act as a catalyst in organic reactions. Additionally, the linear component of the molecule is believed to be responsible for its ability to interact with other molecules, allowing it to be used in drug delivery and drug metabolism.
Biochemical and Physiological Effects
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is believed to have a variety of biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, it has been shown to have an effect on the metabolism of drugs and other compounds, as well as on the absorption of drugs.
Advantages and Limitations for Lab Experiments
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a versatile compound that has been widely used in scientific research due to its unique structure and properties. It is cost-effective and easy to synthesize, making it ideal for use in laboratory experiments. However, it is important to note that 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a highly reactive compound and should be handled with caution. Additionally, due to its unique structure, it can be difficult to accurately measure its concentration in experiments.
Future Directions
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a versatile compound that has a wide range of potential applications in the fields of drug delivery, drug metabolism, and drug discovery. Future research should focus on exploring the potential of 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde in these areas, as well as its potential applications in other areas such as catalysis, organic synthesis, and drug design. Additionally, further research should be conducted to better understand the biochemical and physiological effects of 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde. Finally, further research should be conducted to develop more efficient and cost-effective methods for synthesizing 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde.
properties
IUPAC Name |
1-(cyclopropylmethyl)-3,5-dimethylpyrazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-7-10(6-13)8(2)12(11-7)5-9-3-4-9/h6,9H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXVQVPYMULBRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2CC2)C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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